Cas no 1422683-87-1 (1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde)

• Product Name: 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde
• CAS No: 1422683-87-1
• MF: C₁₁H₈ClFO
• MW: 210.632025718689
• MDL: MFCD32632750
• CID: 5063844
• PubChem ID: 102142374
• Update Time: 2025-06-10

1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde
• SY264287

• MDL： MFCD32632750
• Inchi： 1S/C11H8ClFO/c12-11-8(6-14)2-1-7-5-9(13)3-4-10(7)11/h3-6H,1-2H2
• InChI Key： NLGBRZLXXSHALG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)CCC2C=C(C=CC=21)F

Computed Properties

• Exact Mass: 210.0247707g/mol
• Monoisotopic Mass: 210.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde

Research Brief on 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde (CAS: 1422683-87-1)

1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde (CAS: 1422683-87-1) is a fluorinated and chlorinated dihydronaphthalene derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex organic molecules, particularly in the development of bioactive compounds and pharmaceuticals. Its unique structural features, including the presence of both chloro and fluoro substituents, make it a valuable building block for drug discovery and material science applications.

Recent studies have highlighted the potential of 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde in the synthesis of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the development of small-molecule inhibitors targeting specific enzyme pathways involved in inflammatory diseases. The compound's reactivity, particularly at the aldehyde functional group, allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening.

In addition to its pharmaceutical applications, 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde has been investigated for its role in materials science. A study in Advanced Materials (2022) reported its use in the synthesis of organic semiconductors, where its planar aromatic structure and electron-withdrawing substituents contribute to enhanced charge transport properties. This dual applicability in both biomedical and material sciences underscores the compound's interdisciplinary significance.

The synthesis and characterization of 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde have been optimized in recent years, with improvements in yield and purity. A 2023 publication in Organic Process Research & Development detailed a scalable synthetic route using palladium-catalyzed cross-coupling reactions, achieving >90% yield with minimal byproducts. Such advancements are critical for ensuring the compound's availability for large-scale applications in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of 1-Chloro-6-fluoro-3,4-dihydronaphthalene-2-carbaldehyde in emerging areas such as targeted drug delivery and photodynamic therapy. Preliminary results from in vitro studies suggest that derivatives of this compound exhibit favorable pharmacokinetic properties, including good membrane permeability and metabolic stability. Further investigations are warranted to fully elucidate its therapeutic potential and optimize its applications across multiple domains.